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Compound of Interest

Compound Name: OCTACOSANE-14 15-14C

Cat. No.: B1140267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on the commercial

availability, synthesis, and application of 14C labeled octacosane. Designed for researchers,

scientists, and professionals in drug development, this document provides a structured

overview of suppliers, potential experimental protocols, and the metabolic pathways associated

with this long-chain alkane.

Commercial Availability and Synthesis
While 14C labeled octacosane is not a readily available stock item from most major chemical

suppliers, its synthesis is achievable through custom radiolabeling services. Several

specialized companies offer the expertise and facilities to produce high-quality, custom-

synthesized radiolabeled compounds, including long-chain alkanes like octacosane.

Below is a summary of potential suppliers and services for obtaining 14C labeled octacosane:
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Company/Platform
Service/Product
Information

Notes

Custom Synthesis Specialists

Moravek, Inc.

Offers custom synthesis of

14C labeled compounds. They

have experience in producing

a wide range of radiolabeled

molecules for preclinical and

clinical studies.[1][2][3][4][5]

Researchers would need to

request a quote and provide

specifications for the desired

labeled position and specific

activity.

American Radiolabeled

Chemicals (ARC)

Provides custom synthesis of

14C labeled chemicals and

has a catalog of other

radiolabeled long-chain

alkanes, such as hexadecane.

[6][7][8][9][10]

The availability of similar

compounds suggests the

feasibility of synthesizing 14C-

octacosane.

Selcia

A provider of custom 14C

radiolabeling services for

various industries, including life

sciences.[11]

Inquire directly for custom

synthesis of 14C-octacosane.

Eurofins

Offers a full range of 14C

custom radiolabeling services

for regulatory and research

purposes.[12]

A viable option for obtaining

well-characterized 14C-

octacosane for regulated

studies.

Institute of Isotopes

Provides custom synthesis and

radiolabeling services for

various isotopes, including

14C.[13]

Researchers can contact them

with specific requirements for

synthesis.

ViTrax

Their catalog includes other

14C labeled long-chain

alkanes, indicating a capability

for similar syntheses.[14][15]

Direct inquiry for custom

synthesis is recommended.

Chemical Database Listing
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ChemicalBook

Lists "OCTACOSANE-14 15-

14C" with CAS number

105931-33-7.[16]

This listing indicates that the

compound has been

synthesized and cataloged,

though direct supplier

information is not provided on

the platform.

Hypothetical Experimental Protocol: Investigating
the Biodistribution and Metabolism of 14C Labeled
Octacosane in a Rodent Model
The following protocol is a hypothetical experimental design, adapted from methodologies used

for the closely related compound, [8-14C]-octacosanol, and general practices for in vivo

radiotracer studies.[17][18]

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) of 14C

labeled octacosane in a rat model.

Materials:

14C Labeled Octacosane (custom synthesized, specific activity to be determined)

Wistar rats (male, 8 weeks old)

Vehicle for administration (e.g., corn oil)

Metabolic cages for collection of urine, feces, and expired air

Scintillation counter and appropriate scintillation cocktail

Tissue homogenizer

Solvents for extraction (e.g., chloroform, methanol)

Thin-layer chromatography (TLC) or High-performance liquid chromatography (HPLC)

system with a radiodetector
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Methodology:

Dose Preparation and Administration:

Dissolve a known amount of 14C labeled octacosane in the chosen vehicle to achieve the

desired dose concentration.

Administer a single oral dose to the rats via gavage. A typical dose might range from 10-50

mg/kg body weight, with a radioactivity level sufficient for detection.

Sample Collection:

House the rats in individual metabolic cages immediately after dosing.

Collect urine, feces, and expired air (trapped using a CO2 absorbent) at predetermined

time points (e.g., 4, 8, 12, 24, 48, 72, 96, and 120 hours).

Biodistribution Analysis:

At the end of the collection period, euthanize the animals.

Dissect and collect various tissues and organs (e.g., liver, adipose tissue, brain, kidneys,

spleen, heart, lungs, muscle, and gastrointestinal tract).

Homogenize weighed portions of each tissue.

Analyze the radioactivity in aliquots of urine, feces homogenate, expired air absorbent,

and tissue homogenates using a liquid scintillation counter.

Metabolite Profiling:

Extract lipids from selected tissues (e.g., liver, adipose tissue) and excreta (urine and

feces) using a suitable solvent system (e.g., Folch method).

Analyze the extracts using TLC or HPLC with a radiodetector to separate and quantify the

parent compound and its metabolites.
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Co-chromatography with authentic standards (if available) can be used for metabolite

identification.

Workflow for Biodistribution Study:

Preparation & Dosing

Sample Collection

Analysis
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Experimental workflow for the biodistribution study of 14C labeled octacosane.

Metabolic Pathways of Long-Chain Alkanes
Long-chain alkanes like octacosane are metabolized in mammals primarily through oxidation.

The initial and rate-limiting step is the hydroxylation of the alkane, which can occur at a terminal
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(ω-oxidation) or subterminal (ω-1, ω-2, etc.) carbon atom. This process is typically catalyzed by

cytochrome P450 enzymes.

Terminal Oxidation Pathway:

In this pathway, the terminal methyl group of the alkane is hydroxylated to form a primary

alcohol. This alcohol is then further oxidized to an aldehyde and then to a carboxylic acid. The

resulting fatty acid can then enter the β-oxidation pathway for energy production.
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Terminal oxidation pathway of octacosane.

Subterminal Oxidation Pathway:

Alternatively, hydroxylation can occur at a subterminal carbon atom, leading to the formation of

a secondary alcohol. This can be further oxidized to a ketone. The subsequent metabolic fate

of these intermediates is less well characterized but may involve further oxidation and cleavage

of the carbon chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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